1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene

• IUPAC Name: 1-(chloromethyl)-3,5-bis(methylsulfonyl)benzene
• InChI: InChI=1S/C9H11ClO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,6H2,1-2H3
• InChI Key: ZKLKMINACPQAEC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)CCl)S(=O)(=O)C
• Molecular Formula: C9H11ClO4S2
• DSSTOX Substance ID: DTXSID70375550
• Molecular Weight: 282.8 g/mol
• CAS No.: 849924-87-4

Description

The compound “1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene” belongs to the class of organic compounds known as aromatic compounds. These are compounds containing one or more benzene rings.

Scientific Research Applications

Catalyst for Synthesis of Derivatives

1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene has been utilized in the synthesis of various derivatives. For instance, 1,3,5-Tris(hydrogensulfato) benzene, a related compound, was used as an efficient catalyst in synthesizing 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) through condensation reactions. This process offered advantages like excellent yields, simplicity, and eco-friendly conditions (Karimi-Jaberi et al., 2012).

Fluorescence and Photostability

Compounds such as 2,5-bis(methylsulfonyl)-1,4-diaminobenzene, which share structural similarities with this compound, have been recognized for their high fluorescence emission and photostability. These compounds are solid-state emissive, water-soluble, and demonstrate solvent- and pH-independent fluorescence, making them valuable for imaging applications and displays (Beppu et al., 2015).

Synthesis and Cyclopropanation

The synthesis of 1,3-bis(styrylsulfonyl)benzene, which is related to the chemical , has been documented, including its cyclopropanation with dimethylsulfonium methylide. These compounds were characterized using IR, 1H NMR, and 13C NMR spectral data, highlighting their configurational properties (M. V. R. Reddy et al., 1989).

Polymer Synthesis

Another application is in the synthesis of polymers and organic compounds. For example, 4,6-Bis-(3-methylbutyloxy)-benzene-1,3-disulfonic acid bis-dimethylamide was synthesized using a related dichloride compound and characterized by IR and X-Ray crystallography (Wen, 2011).

Capping Reagents in Organic Chemistry

1,3-Bis[bis(4-tert-butylphenyl)chloromethyl]benzene and 1,3-bis[bis(4-anisyl)chloromethyl]benzene, compounds closely related to this compound, have been used as regioselective capping reagents for the preparation of permethylated alpha- and beta-CD derivatives, showcasing the versatility of these compounds in organic synthesis (Armspach et al., 2005).

Mechanism of Action

Mode of Action

It’s known that benzylic compounds can undergo free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure and function of the target molecules, potentially altering biochemical pathways within the body.

Biochemical Pathways

It’s known that benzylic compounds can participate in various reactions, potentially affecting a wide range of biochemical pathways .

Result of Action

It’s known that benzylic compounds can undergo various reactions, potentially leading to changes in the structure and function of target molecules .

Action Environment

The action, efficacy, and stability of 1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene can be influenced by various environmental factors . These can include the pH of the environment, the presence of other molecules, and temperature.